Cas no 332139-19-2 (3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 332139-19-2
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5417573
• Update Time: 2025-07-17

3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-[(Z)-3-phenylprop-2-enoyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• Inchi： 1S/C19H18N2O2/c1-14-13-21(17-10-6-5-9-16(17)20-19(14)23)18(22)12-11-15-7-3-2-4-8-15/h2-12,14H,13H2,1H3,(H,20,23)/b12-11-
• InChI Key： KCQDVPWRPNKLJB-QXMHVHEDSA-N
• SMILES： N1C2=CC=CC=C2N(C(=O)/C=C\C2=CC=CC=C2)CC(C)C1=O

Additional information on 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

Comprehensive Overview of 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 332139-19-2)

The compound 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one, identified by its CAS No. 332139-19-2, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. This molecule belongs to the benzodiazepine class, a well-studied family of compounds known for their diverse biological activities. The presence of a 3-phenylprop-2-enoyl moiety and a methyl group at the 3-position introduces unique steric and electronic properties, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzodiazepine derivatives due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one scaffold, which has been explored for its potential in modulating central nervous system (CNS) targets. The (2Z)-3-phenylprop-2-enoyl side chain further enhances the compound's ability to interact with specific receptors, offering possibilities for tailored therapeutic applications. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

The synthesis of CAS No. 332139-19-2 involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or Michael addition strategies to construct the benzodiazepine core. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are critical for confirming its structure and purity. These methodologies are frequently searched by chemists and students alike, reflecting the demand for reliable synthetic protocols in academic and industrial settings.

From a pharmacological perspective, the 3-methyl-5-(2Z)-3-phenylprop-2-enoyl derivative exhibits intriguing structure-activity relationships (SAR). Its lipophilicity and hydrogen-bonding capacity suggest potential bioavailability, a hot topic in drug design optimization. Discussions on platforms like ResearchGate and PubMed often highlight the need for compounds balancing CNS permeability and metabolic stability, areas where this molecule could contribute valuable insights.

Beyond therapeutics, CAS No. 332139-19-2 has garnered attention in chemical biology as a tool compound for probing enzyme mechanisms or protein-ligand interactions. Its fluorescent properties (if applicable) or chiral centers may enable applications in bioconjugation or asymmetric catalysis, addressing trending queries about multifunctional organic molecules. Such versatility resonates with the rise of green chemistry initiatives, where efficient molecular designs minimize waste.

Regulatory and safety profiles of this compound are often queried in material safety data sheets (MSDS) databases. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are emphasized, reflecting workplace safety trends. This practical information is highly searched by laboratory personnel globally.

In summary, 3-methyl-5-(2Z)-3-phenylprop-2-enoyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one exemplifies the intersection of medicinal chemistry and molecular innovation. Its structural complexity and functional adaptability position it as a compelling candidate for ongoing research, answering contemporary questions about drug-likeness and molecular diversity in the life sciences.